Cas no 30827-46-4 (3-Pyridinecarboxylicacid, copper(2+) salt (2:1))
30827-46-4 structure
Product Name:3-Pyridinecarboxylicacid, copper(2+) salt (2:1)
CAS No:30827-46-4
MF:C6H5CuNO2
MW:186.655402898788
CID:310390
PubChem ID:54610306
Update Time:2025-04-19
3-Pyridinecarboxylicacid, copper(2+) salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, copper(2+) salt (2:1)
- copper,pyridine-3-carboxylic acid
- copper(II) nicotinate
- nicotinic acid , copper (II)-nicotinate
- Nicotinsaeure, Kupfer(II)-nicotinat
- NSC127180
- DTXSID60715148
- 30827-46-4
- copper;pyridine-3-carboxylic acid
- NSC-127180
-
- Inchi: 1S/C6H5NO2.Cu/c8-6(9)5-2-1-3-7-4-5;/h1-4H,(H,8,9);/q;+2
- InChI Key: DTDHVWWEYFKXEG-UHFFFAOYSA-N
- SMILES: [Cu+2].OC(C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 185.96200
- Monoisotopic Mass: 185.961626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19000
- LogP: 0.77730
3-Pyridinecarboxylicacid, copper(2+) salt (2:1) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
30827-46-4 (3-Pyridinecarboxylicacid, copper(2+) salt (2:1)) Related Products
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- 59-67-6(Niacin)
- 89257-23-8(3-Pyridinecarboxylic acid, chromium(2+) salt, tetrahydrate)
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